![molecular formula C16H16ClF3N2O B2475645 N-[(4-Chlorophenyl)-cyanomethyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide CAS No. 2192245-80-8](/img/structure/B2475645.png)
N-[(4-Chlorophenyl)-cyanomethyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide
Description
“N-[(4-Chlorophenyl)-cyanomethyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide” is a complex organic compound. It contains a cyclohexane ring, which is a six-membered ring of carbon atoms . Attached to this ring is a carboxamide group (CONH2), a cyanomethyl group (CH2CN), a 4-chlorophenyl group (a phenyl ring with a chlorine atom at the 4th position), and a trifluoromethyl group (CF3).
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different group to the cyclohexane ring. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The cyclohexane ring provides a three-dimensional structure, and the other groups (carboxamide, cyanomethyl, 4-chlorophenyl, and trifluoromethyl) would add to this complexity .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific conditions and reagents used. The carboxamide and cyanomethyl groups are likely to be particularly reactive .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as polarity, molecular size, and the presence of different functional groups would all influence its properties .Mechanism of Action
properties
IUPAC Name |
N-[(4-chlorophenyl)-cyanomethyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClF3N2O/c17-13-6-4-10(5-7-13)14(9-21)22-15(23)11-2-1-3-12(8-11)16(18,19)20/h4-7,11-12,14H,1-3,8H2,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCDZDDFEXYMGFY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC(C1)C(F)(F)F)C(=O)NC(C#N)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClF3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4-Chlorophenyl)(cyano)methyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide | |
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